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Compound of Interest

Compound Name: 3-Decene

Cat. No.: B8702907 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Decene Isomers

This guide provides a comprehensive overview of the known physical properties of the cis (Z)

and trans (E) isomers of 3-decene. Designed for researchers, scientists, and drug

development professionals, this document summarizes key quantitative data, outlines detailed

experimental methodologies for the determination of these properties, and presents a logical

workflow for such experimental analysis.

Core Physical Properties
3-Decene (C10H20) is an alkene with a double bond at the third carbon position, leading to two

geometric isomers: (Z)-3-decene (cis) and (E)-3-decene (trans). These isomers exhibit distinct

physical properties due to the differences in their molecular geometry.

Data Summary
The physical properties of the 3-decene isomers are summarized in the table below. It is

important to note that some of the available data are estimations and should be treated as such

in any rigorous scientific application.
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Physical Property (Z)-3-Decene (cis) (E)-3-Decene (trans)

Molecular Formula C₁₀H₂₀ C₁₀H₂₀

Molecular Weight 140.27 g/mol [1] 140.27 g/mol [2]

Boiling Point 166.82°C (estimate)[3] 169°C at 760 mmHg[4]

Melting Point -56.93°C (estimate)[3] -56.93°C (estimate)[4]

Density 0.7631 g/cm³ (estimate)[3] 0.749 g/cm³[4]

Refractive Index 1.4195 (estimate)[3] 1.43[4]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of 3-decene isomers

are not readily available in the public domain. However, standard methodologies for

characterizing liquid organic compounds can be applied.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] Common methods for its determination include simple distillation, the reflux

method, and the Thiele tube method.[5][6]

Thiele Tube Method: This is a convenient method for small sample volumes.[6]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,

heating source (e.g., Bunsen burner or oil bath), and the liquid sample (a few drops).

Procedure:

A small amount of the 3-decene isomer is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The test tube is attached to a thermometer.
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The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand

and escape as a stream of bubbles.

The heating is stopped, and the liquid is allowed to cool.

The temperature at which the liquid is drawn into the capillary tube is recorded as the

boiling point.[6]

Determination of Density
Density is the mass per unit volume of a substance.[7] For liquids like the 3-decene isomers,

density can be determined using a pycnometer or by the buoyancy technique (Archimedes'

principle).[8]

Pycnometer Method:

Apparatus: Pycnometer (a glass flask with a specific volume), analytical balance, and the

liquid sample.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately measured.

The pycnometer is filled with the 3-decene isomer, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid is wiped off.

The filled pycnometer is weighed to determine the mass of the liquid.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[8]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property and can be used to identify and
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assess the purity of a sample.[9][10]

Abbe Refractometer Method:

Apparatus: Abbe refractometer, light source (typically a sodium lamp), dropper, and the liquid

sample.

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

A few drops of the 3-decene isomer are placed on the prism of the refractometer.

The prism is closed, and the light source is positioned to illuminate the sample.

The eyepiece is used to view the scale, and the control knob is adjusted until the boundary

between the light and dark regions is sharp and centered.

The refractive index is read directly from the instrument's scale. The temperature should

also be recorded as the refractive index is temperature-dependent.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the experimental determination of the

physical properties of a liquid organic compound such as a 3-decene isomer.
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Caption: General workflow for determining the physical properties of 3-decene isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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